Cas no 1247072-08-7 (3-nitro-4-(pyrrolidin-3-yloxy)-1H-pyrazole)

• Product Name: 3-nitro-4-(pyrrolidin-3-yloxy)-1H-pyrazole
• CAS No: 1247072-08-7
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• CID: 5997962
• PubChem ID: 82237489
• Update Time: 2025-05-25

3-nitro-4-(pyrrolidin-3-yloxy)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-(pyrrolidin-3-yloxy)-1H-pyrazole
• EN300-1828566
• 1247072-08-7

• Inchi： 1S/C7H10N4O3/c12-11(13)7-6(4-9-10-7)14-5-1-2-8-3-5/h4-5,8H,1-3H2,(H,9,10)
• InChI Key： ZQYRSEUPPDKVBX-UHFFFAOYSA-N
• SMILES： O(C1C=NNC=1[N+](=O)[O-])C1CNCC1

Computed Properties

• Exact Mass: 198.07529019g/mol
• Monoisotopic Mass: 198.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-nitro-4-(pyrrolidin-3-yloxy)-1H-pyrazole

Introduction to 3-nitro-4-(pyrrolidin-3-yloxy)-1H-pyrazole (CAS No. 1247072-08-7)

The compound 3-nitro-4-(pyrrolidin-3-yloxy)-1H-pyrazole (CAS No. 1247072-08-7) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and intriguing chemical properties.

3-nitro-4-(pyrrolidin-3-yloxy)-1H-pyrazole belongs to the class of pyrazoles, which are five-membered heterocyclic compounds with two adjacent nitrogen atoms. The presence of a nitro group at the 3-position and a pyrrolidinyl ether group at the 4-position introduces significant electronic and steric effects, making this compound highly reactive and versatile in different chemical environments.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The nitro group in this compound is known to enhance the bioavailability and pharmacokinetic properties of the molecule, making it a promising candidate for therapeutic applications.

The synthesis of 3-nitro-4-(pyrrolidin-3-yloxy)-1H-pyrazole involves a multi-step process that includes nucleophilic substitution, oxidation, and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound can be produced efficiently for further studies.

In terms of applications, 3-nitro-4-(pyrrolidin-3-yloxy)-1H-pyrazole has shown potential as a precursor for more complex molecules in medicinal chemistry. Its ability to undergo various functional group transformations makes it a valuable building block for constructing bioactive compounds.

Recent advancements in computational chemistry have allowed for detailed studies of the electronic structure and reactivity of pyrazole derivatives like this compound. These studies provide insights into the molecule's behavior in different chemical reactions and its interactions with biological systems.

The CAS No. 1247072-08-7 designation ensures that this compound is accurately identified in scientific literature and databases, facilitating collaboration among researchers worldwide.

In conclusion, 3-nitro-4-(pyrrolidin-3-yloxy)-1H-pyrazole (CAS No. 1247072-08-7) is a versatile compound with significant potential in various fields of chemistry and pharmacology. Its unique structure, reactivity, and application possibilities make it an exciting subject for further research and development.